3-(2-{[2,2'-Bithiophene]-5-yl}-2-hydroxyethyl)-1-[(4-chlorophenyl)methyl]urea

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]urea
• InChI: InChI=1S/C18H17ClN2O2S2/c19-13-5-3-12(4-6-13)10-20-18(23)21-11-14(22)15-7-8-17(25-15)16-2-1-9-24-16/h1-9,14,22H,10-11H2,(H2,20,21,23)
• InChI Key: YSVIFVNDZHQACE-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC=C(S2)C(CNC(=O)NCC3=CC=C(C=C3)Cl)O
• Molecular Formula: C18H17ClN2O2S2
• Molecular Weight: 392.9 g/mol

Description

3-(2-{[2,2'-Bithiophene]-5-yl}-2-hydroxyethyl)-1-[(4-chlorophenyl)methyl]urea, also known as BTCP, is a compound that has been extensively studied for its potential use in scientific research. BTCP is a urea derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

3-(2-{[2,2'-Bithiophene]-5-yl}-2-hydroxyethyl)-1-[(4-chlorophenyl)methyl]urea's mechanism of action involves binding to the active site of the MAO enzyme, preventing it from metabolizing neurotransmitters. This leads to an increase in the levels of these neurotransmitters in the brain, which can have a variety of effects on mood, behavior, and cognition.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its inhibition of MAO, this compound has also been shown to modulate the activity of other enzymes and receptors in the body, including the dopamine transporter and the sigma-1 receptor. These effects can lead to alterations in neurotransmitter levels and signaling, which can have a variety of downstream effects on behavior and physiology.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(2-{[2,2'-Bithiophene]-5-yl}-2-hydroxyethyl)-1-[(4-chlorophenyl)methyl]urea in lab experiments is its ability to selectively modulate the activity of certain enzymes and receptors in the body. This allows researchers to study the specific effects of these targets on behavior and physiology. However, one limitation of using this compound is its potential for off-target effects, as it may interact with other enzymes and receptors in the body in addition to its intended targets.

Future Directions

There are several future directions for research involving 3-(2-{[2,2'-Bithiophene]-5-yl}-2-hydroxyethyl)-1-[(4-chlorophenyl)methyl]urea. One potential area of study is its potential use in the treatment of neurological disorders such as depression and Parkinson's disease. Additionally, further research is needed to fully understand the mechanisms of action of this compound and its effects on neurotransmitter signaling and behavior. Finally, there is potential for the development of new derivatives of this compound with improved selectivity and potency for its intended targets.

Synthesis Methods

The synthesis of 3-(2-{[2,2'-Bithiophene]-5-yl}-2-hydroxyethyl)-1-[(4-chlorophenyl)methyl]urea is a complex process that involves several steps. The starting material for the synthesis is 2,2'-bithiophene, which is reacted with 2-bromoethanol to form a hydroxyethyl derivative. This derivative is then reacted with 4-chlorobenzylamine to form the final product, this compound.

Scientific Research Applications

3-(2-{[2,2'-Bithiophene]-5-yl}-2-hydroxyethyl)-1-[(4-chlorophenyl)methyl]urea has been used extensively in scientific research due to its ability to modulate the activity of certain enzymes and receptors in the body. Specifically, this compound has been shown to inhibit the activity of the enzyme monoamine oxidase (MAO), which plays a role in the metabolism of neurotransmitters such as dopamine and serotonin. This inhibition can lead to increased levels of these neurotransmitters in the brain, which has potential applications in the treatment of neurological disorders such as depression and Parkinson's disease.